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Introduction

Signal Transducer and Activator of Transcription 3 (STAT3) is a pivotal transcription factor
implicated in a multitude of cellular processes, including cell proliferation, survival,
differentiation, and immune responses. Aberrant and persistent activation of the STAT3
signaling pathway is a hallmark of numerous human cancers, rendering it a compelling
therapeutic target. Stat3-IN-35 is an inhibitor of STAT3 that functions by binding to the SH2
domain, which is crucial for STAT3 dimerization and subsequent activation.[1][2][3] By
preventing the phosphorylation of STAT3, Stat3-IN-35 effectively blocks its downstream
signaling functions.[1][2][3] This compound has demonstrated antiproliferative activities, notably
in triple-negative breast cancer (TNBC) cell lines, and has shown potent antitumor activity in
TNBC xenograft models.[1][2][3] These application notes provide detailed protocols for the
preparation and use of Stat3-IN-35 stock solutions in a research setting.

Quantitative Data Summary

The following table summarizes the key quantitative information for Stat3-IN-35.
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Property Value Reference
Molecular Weight 353.41 g/mol [11[3]

CAS Number 2849535-96-0 [1][3]
Storage (Powder) -20°C for up to 3 years [3]

Storage (in Solvent) -80°C for up to 1 year [3]

Signaling Pathway and Mechanism of Action

The canonical STAT3 signaling pathway is initiated by the binding of cytokines and growth
factors to their cognate receptors on the cell surface. This binding event triggers the activation
of receptor-associated Janus kinases (JAKs), which in turn phosphorylate tyrosine residues on
the receptor, creating docking sites for STAT3 proteins. STAT3 is then recruited to the receptor
and is itself phosphorylated on a critical tyrosine residue (Tyr705). This phosphorylation
induces the homodimerization of STAT3 molecules through reciprocal interactions between the
SH2 domain of one monomer and the phosphotyrosine of the other. The activated STAT3
dimers then translocate to the nucleus, where they bind to specific DNA sequences in the
promoter regions of target genes, thereby regulating the transcription of genes involved in cell
proliferation, survival, and apoptosis.

Stat3-IN-35 exerts its inhibitory effect by directly binding to the SH2 domain of STAT3. This
binding event sterically hinders the docking of STAT3 to the phosphorylated receptor and
prevents the subsequent phosphorylation and dimerization of STAT3, thus blocking its
downstream signaling cascade.
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1. Cell Seeding
Seed cells in a 96-well plate
and incubate overnight.

'

2. Serum Starvation (Optional)
Incubate cells in serum-free
medium for 3-24 hours.

'

3. Compound Treatment
Add serial dilutions of Stat3-IN-35
and vehicle control (DMSO).

'

4. STAT3 Activation
Add STAT3 activator (e.g., IL-6)
to appropriate wells.

'

5. Incubation
Incubate for an appropriate duration
(e.g., 6-24 hours).

'

6. Cell Lysis & Luciferase Assay
Lyse cells and add
luciferase assay reagent.

'

7. Data Acquisition
Measure luminescence using
a luminometer.

'

8. Data Analysis
Normalize data and calculate
IC50 values.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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